Cas no 898764-90-4 (3',4'-Dichloro-3,3-dimethylbutyrophenone)

3',4'-Dichloro-3,3-dimethylbutyrophenone structure
898764-90-4 structure
Product Name:3',4'-Dichloro-3,3-dimethylbutyrophenone
CAS No:898764-90-4
MF:C12H14Cl2O
MW:245.144961833954
CID:873760
PubChem ID:24724011
Update Time:2025-04-19

3',4'-Dichloro-3,3-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dichlorophenyl)-3,3-dimethylbutan-1-one
    • 3',4'-Dichloro-3,3-dimethylbutyrophenone
    • DTXSID10642410
    • AKOS009376584
    • SCHEMBL21653956
    • MFCD03841110
    • 898764-90-4
    • MDL： MFCD03841110
    • Inchi： 1S/C12H14Cl2O/c1-12(2,3)7-11(15)8-4-5-9(13)10(14)6-8/h4-6H,7H2,1-3H3
    • InChI Key： CAFOUHFEDGIZQO-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(CC(C)(C)C)=O)Cl

Computed Properties

  • Exact Mass: 244.04200
  • Monoisotopic Mass: 244.0421705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.61230

3',4'-Dichloro-3,3-dimethylbutyrophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3',4'-Dichloro-3,3-dimethylbutyrophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D083280-250mg
3',4'-Dichloro-3,3-dimethylbutyrophenone
 898764-90-4
250mg
 $ 440.00 2022-04-28
TRC
D083280-500mg
3',4'-Dichloro-3,3-dimethylbutyrophenone
 898764-90-4
500mg
 $ 735.00 2022-04-28
Fluorochem
203909-1g
3',4'-Dichloro-3,3-dimethylbutyrophenone
 898764-90-4 97%
1g
 ￡483.00 2022-03-01
Fluorochem
203909-2g
3',4'-Dichloro-3,3-dimethylbutyrophenone
 898764-90-4 97%
2g
 ￡847.00 2022-03-01
Fluorochem
203909-5g
3',4'-Dichloro-3,3-dimethylbutyrophenone
 898764-90-4 97%
5g
 ￡1753.00 2022-03-01
A2B Chem LLC
AH89240-1g
3',4'-Dichloro-3,3-dimethylbutyrophenone
 898764-90-4 97%
1g
 $581.00 2024-04-19
A2B Chem LLC
AH89240-2g
3',4'-Dichloro-3,3-dimethylbutyrophenone
 898764-90-4 97%
2g
 $984.00 2024-04-19
A2B Chem LLC
AH89240-5g
3',4'-Dichloro-3,3-dimethylbutyrophenone
 898764-90-4 97%
5g
 $1989.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644534-1g
1-(3,4-Dichlorophenyl)-3,3-dimethylbutan-1-one
 898764-90-4 98%
1g
 ￥5518.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644534-2g
1-(3,4-Dichlorophenyl)-3,3-dimethylbutan-1-one
 898764-90-4 98%
2g
 ￥11299.00 2024-04-26

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